Ac-VEID-pNA, Colorimetric Substrate
Overview
Description
Ac-VEID-pNA (Acetyl-Valyl-Gluconamido-p-Nitroanilide) is a colorimetric substrate used in scientific research and laboratory experiments. It is a peptide-based compound that has a variety of applications in biochemical and physiological research. Ac-VEID-pNA is a substrate for enzyme-linked immunosorbent assays (ELISA) and is used to measure enzyme activity in a variety of biological systems. It is also used in the study of protein-protein interactions and as a tool for measuring protein-ligand binding. Ac-VEID-pNA is a versatile and reliable substrate for a variety of biological and medical research applications.
Scientific Research Applications
Caspase Enzymatic Activity Assessment
The colorimetric caspase-3/7 substrate Ac-DEVD-pNA is used in assessing caspase enzymatic activity, a standard method to evaluate cell death pathways and new apoptosis-modulating agents. This assessment is crucial in studying cellular inflammation and apoptotic cascades in cell biology, medicinal chemistry, and chemical biology contexts (Peterson et al., 2010).
Detection in Paper-Based Colorimetric Assays
Ac-VEID-pNA plays a role in the development of paper-based colorimetric assays, particularly in DNA detection. Such assays are valuable in resource-limited settings for DNA and RNA detection, using peptide nucleic acid (PNA)-induced nanoparticle aggregation to indicate the presence of specific DNA strands (Teengam et al., 2017).
Muscle Enzyme Analysis in Food Quality Assessment
In food quality assessment, specifically in detecting pork meat quality, colorimetric substrates like Ac-VEID-pNA are used to optimize muscle enzyme tests. This approach helps in distinguishing different qualities of meat, such as exudative vs. ideal meat quality, by measuring enzyme activities in pork meat extracts (Flores & Toldrá, 2014).
Unmodified Metallic Nanoparticle Aggregation
Ac-VEID-pNA is also employed in assays involving unmodified metallic nanoparticles. This includes DNA detection based on nanoparticle aggregation, where peptide nucleic acids act as probes and coagulants, indicating the presence of target DNA through colorimetric changes (Kanjanawarut & Su, 2009).
Acetylcholinesterase (AChE) Assay Applications
Colorimetric methods, possibly including Ac-VEID-pNA substrates, are significant in acetylcholinesterase (AChE) assays, crucial in detecting neurodegenerative diseases, food safety, and environmental analysis. These assays focus on the inhibition and reactivation of AChE, relevant to several biomedical applications (Liu, Xu, & Dong, 2021).
Mechanism of Action
Biochemical Analysis
Biochemical Properties
Ac-VEID-pNA, Colorimetric Substrate plays a significant role in biochemical reactions, particularly as a substrate for caspase-6 . Caspase-6 is a cysteine protease that recognizes the amino acid sequence VEID . When caspase-6 cleaves the this compound at the VEID sequence, it results in the release of pNA (p-nitroanilide) . This cleavage can be detected by its absorbance at 405nm .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with caspase-6 . Caspase-6 recognizes the VEID sequence in the substrate and cleaves it, resulting in the release of pNA . This process can be quantified by colorimetric detection at 405 nm, serving as a measure of caspase-6 activity .
properties
IUPAC Name |
3-[[3-methyl-2-(5-oxopentanoylamino)pentanoyl]amino]-4-(4-nitroanilino)-4-oxobutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N4O8/c1-3-13(2)19(24-17(27)6-4-5-11-26)21(31)23-16(12-18(28)29)20(30)22-14-7-9-15(10-8-14)25(32)33/h7-11,13,16,19H,3-6,12H2,1-2H3,(H,22,30)(H,23,31)(H,24,27)(H,28,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UCYVDLDOLYARPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)NC(CC(=O)O)C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)CCCC=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50849587 |
Source
|
| Record name | N-(5-Oxopentanoyl)isoleucyl-N-(4-nitrophenyl)-alpha-asparagine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50849587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
464.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
189684-54-6 |
Source
|
| Record name | N-(5-Oxopentanoyl)isoleucyl-N-(4-nitrophenyl)-alpha-asparagine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50849587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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